Cas no 1187468-03-6 (Tert-butyl 4,4-difluoroazepane-1-carboxylate)

Tert-butyl 4,4-difluoroazepane-1-carboxylate structure
1187468-03-6 structure
Product Name:Tert-butyl 4,4-difluoroazepane-1-carboxylate
CAS No:1187468-03-6
MF:C11H19F2NO2
MW:235.270870447159
MDL:MFCD22199412
CID:5014272
Update Time:2023-08-24

Tert-butyl 4,4-difluoroazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4,4-difluoroazepane-1-carboxylate
    • tert-butyl4,4-difluoroazepane-1-carboxylate
    • 4,4-difluoro-azepane-1-carboxylic acid tert-butyl ester
    • 4,4-Difluoro-perhydro-azepine-1-carboxylic acid tert-butyl ester
    • Tert-butyl 4,4-difluoroazepane-1-carboxylate
    • MDL: MFCD22199412
    • Inchi: 1S/C11H19F2NO2/c1-10(2,3)16-9(15)14-7-4-5-11(12,13)6-8-14/h4-8H2,1-3H3
    • InChI Key: KKILZOHBVLKSSR-UHFFFAOYSA-N
    • SMILES: FC1(CCN(C(=O)OC(C)(C)C)CCC1)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 261
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.5

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